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Compound of Interest

Compound Name: CP-628006

Cat. No.: B15570715 Get Quote

Note on Target Specificity: The following application notes and protocols are based on available

scientific literature. Current research indicates that CP-628006 is a potentiator of the Cystic

Fibrosis Transmembrane Conductance Regulator (CFTR) ion channel.[1][2][3][4][5][6] At

present, there is no available information to suggest that CP-628006 directly modulates the

Transient Receptor Potential Ankryin 1 (TRPA1) channel. Therefore, the application of CP-
628006 in patch clamp electrophysiology is primarily relevant for the study of CFTR.

Introduction to CP-628006
CP-628006 is a small molecule potentiator of the CFTR Cl⁻ channel, an important target in the

treatment of cystic fibrosis.[1] It enhances CFTR channel gating, thereby increasing chloride

ion transport across the cell membrane.[1] CP-628006 has a distinct chemical structure and

mechanism of action compared to other well-known CFTR potentiators like ivacaftor.[1][4]

Notably, its potentiation of the G551D-CFTR mutant is ATP-dependent, unlike the ATP-

independent action of ivacaftor.[1][7]

Data Presentation: Quantitative Effects of CP-
628006 on CFTR
The following table summarizes the quantitative data on the effects of CP-628006 on various

CFTR channel activities as determined by electrophysiological studies.
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Parameter
Cell Type/CFTR
Variant

Value Reference

EC₅₀

Low temperature-

rescued F508del-

CFTR

0.4 µM [4]

Maximal Response

Low temperature-

rescued F508del-

CFTR

Approximately 50% of

ivacaftor's maximal

response

[4]

Signaling Pathway of CFTR Potentiation by CP-
628006
The diagram below illustrates the proposed mechanism of action for CP-628006 as a CFTR

potentiator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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